Cas no 140692-92-8 (2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile)

2-Chloro-6-[3-(trifluoromethyl)phenyl]nicotinonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a chloro-substituted pyridine core and a trifluoromethylphenyl group, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of the nitrile group offers additional functionalization potential, while the trifluoromethyl moiety contributes to improved metabolic stability and lipophilicity. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications, supporting advanced research in medicinal chemistry.
2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile structure
140692-92-8 structure
Product Name:2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile
CAS No:140692-92-8
MF:C13H6ClF3N2
MW:282.648352146149
CID:1296190
PubChem ID:2765297
Update Time:2025-05-27

2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-chloro-6-[3-(trifluoromethyl)phenyl]-
    • 2-chloro-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
    • 2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
    • KBJTUYYTVBAZRY-UHFFFAOYSA-N
    • 140692-92-8
    • SCHEMBL9849520
    • HMS1364N18
    • MFCD00215096
    • Bionet2_000304
    • 10H-545S
    • 2-chloro-6-[3-(trifluoromethyl)phenyl]nicotinonitrile
    • AKOS005074850
    • 2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile
    • Inchi: 1S/C13H6ClF3N2/c14-12-9(7-18)4-5-11(19-12)8-2-1-3-10(6-8)13(15,16)17/h1-6H
    • InChI Key: KBJTUYYTVBAZRY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(C2=CC=CC(C(F)(F)F)=C2)=N1

Computed Properties

  • Exact Mass: 282.01728
  • Monoisotopic Mass: 282.0171604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68

2-chloro-6-3-(trifluoromethyl)phenylnicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B422695-10mg
2-chloro-6-[3-(trifluoromethyl)phenyl]nicotinonitrile
140692-92-8
10mg
$ 50.00 2022-06-07
TRC
B422695-50mg
2-chloro-6-[3-(trifluoromethyl)phenyl]nicotinonitrile
140692-92-8
50mg
$ 70.00 2022-06-07
TRC
B422695-100mg
2-chloro-6-[3-(trifluoromethyl)phenyl]nicotinonitrile
140692-92-8
100mg
$ 115.00 2022-06-07
Chemenu
CM502937-1g
2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
140692-92-8 97%
1g
$600 2022-06-13
A2B Chem LLC
AI74402-1mg
2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
140692-92-8 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI74402-5mg
2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
140692-92-8 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI74402-10mg
2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
140692-92-8 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI74402-500mg
2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
140692-92-8 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI74402-1g
2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
140692-92-8 >90%
1g
$1295.00 2024-04-20
A2B Chem LLC
AI74402-5g
2-Chloro-6-(3-(trifluoromethyl)phenyl)nicotinonitrile
140692-92-8 >90%
5g
$4744.00 2024-04-20
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.